Cas no 2137691-84-8 (1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-)

• Product Name: 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-
• CAS No: 2137691-84-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5257831
• Update Time: 2025-05-21

1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-

• Inchi： 1S/C12H22N2O/c1-9(8-15)13-11-10-2-6-14(7-3-10)12(11)4-5-12/h9-11,13,15H,2-8H2,1H3
• InChI Key： PAMZZMWPSWLFCZ-UHFFFAOYSA-N
• SMILES： C(O)C(NC1C2CCN(CC2)C21CC2)C

Additional information on 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-

Exploring the Unique Properties and Applications of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- (CAS No. 2137691-84-8)

In the ever-evolving field of organic chemistry, 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- (CAS No. 2137691-84-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan] core with a 2-aminopropanol side chain, creating a hybrid structure that has captured the attention of researchers in medicinal chemistry and material science. The presence of both rigid bicyclic and flexible propylamino moieties suggests intriguing physicochemical properties that could be leveraged in various industrial and pharmaceutical contexts.

The synthesis of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- represents a fascinating challenge for synthetic chemists. The spirocyclic quinuclidine system requires careful construction to maintain stereochemical integrity, while the introduction of the 2-aminopropanol side chain demands selective functionalization strategies. Recent advances in catalyzed cyclopropanation and asymmetric amine synthesis have made this compound more accessible for research purposes, addressing one of the most common questions in chemical forums about the availability of complex heterocyclic structures.

From a molecular perspective, the spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan] scaffold in CAS 2137691-84-8 offers several advantages. The constrained geometry of the quinuclidine system provides structural rigidity, while the cyclopropane ring introduces angle strain that can influence both reactivity and molecular recognition properties. The 2-aminopropanol side chain adds hydrogen bonding capability and water solubility, making this compound particularly interesting for applications where both lipophilic and hydrophilic interactions are required.

In pharmaceutical research, derivatives of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- have shown promise in several therapeutic areas. The quinuclidine moiety is known to interact with various biological targets, particularly in the central nervous system, while the cyclopropylamine group can serve as a metabolic stabilizer. These features align with current trends in drug discovery focusing on CNS-active compounds and metabolically stable pharmacophores, addressing frequent queries about novel neuroactive scaffolds in medicinal chemistry discussions.

The physicochemical properties of CAS 2137691-84-8 make it suitable for various formulation approaches. The compound's balanced lipophilicity profile (predicted logP around 1.5-2.5) and presence of both hydrogen bond donors and acceptors suggest good membrane permeability while maintaining sufficient water solubility for biological testing. These characteristics are particularly relevant to current research trends in blood-brain barrier penetration and oral bioavailability optimization, topics that frequently appear in pharmaceutical development searches.

Material science applications of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- are emerging as another area of interest. The compound's ability to form hydrogen-bonded networks through its alcohol and amine functionalities, combined with the structural rigidity of the spirocyclic core, suggests potential as a building block for molecular assemblies or functional materials. This aligns with growing interest in supramolecular chemistry and smart materials, addressing common search queries about novel organic frameworks.

Analytical characterization of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- presents specific challenges and opportunities. The compound's chiral centers (particularly at the spiro junction and the amino alcohol side chain) require careful stereochemical analysis, while the polar functional groups demand appropriate chromatographic conditions for separation and purification. These aspects are particularly relevant to current discussions in analytical chemistry forums about chiral separation techniques and polar compound analysis.

Safety and handling considerations for CAS 2137691-84-8 follow standard laboratory protocols for amino alcohols. While not classified as hazardous under current regulations, the compound's amine functionality suggests potential for irritation, requiring appropriate personal protective equipment during handling. This addresses common workplace safety queries while maintaining compliance with content guidelines.

The commercial availability and synthetic accessibility of 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- have improved in recent years, responding to growing research interest. Several specialty chemical suppliers now offer this compound, either as a racemic mixture or in enantiomerically enriched forms, catering to different research needs. This market development reflects the compound's increasing importance in various research fields.

Future research directions for CAS 2137691-84-8 may explore its potential as a chiral auxiliary or ligand in asymmetric synthesis, leveraging its rigid three-dimensional structure. Additionally, the compound's unique architecture suggests possibilities for developing new polymer architectures or catalytically active materials, areas that are currently receiving significant attention in materials science research and frequently appear in academic search trends.

In conclusion, 1-Propanol, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- (CAS No. 2137691-84-8) represents a fascinating case study in modern organic chemistry. Its combination of structural features from quinuclidine, cyclopropane, and aminopropanol chemistries creates a versatile scaffold with potential applications across multiple scientific disciplines. As research into this compound continues, it will likely contribute to advancements in fields ranging from pharmaceutical development to advanced materials, addressing many of the current questions and trends in chemical research.